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Compound of Interest

Compound Name: Behenamide

Cat. No.: B136405

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the fundamental physicochemical
properties of behenamide, specifically its molecular formula and weight. These core attributes
are foundational for its application in research and various industrial formulations.

Core Molecular Data

Behenamide, also known as docosanamide, is a long-chain saturated fatty amide.[1] Its
fundamental molecular properties are summarized below.

Table 1: Molecular Properties of Behenamide

Property Value References
Chemical Formula C22HasNO [11[2][3][41[5]16]
Molecular Weight 339.60 g/mol 31141171

Exact Mass 339.5988 g/mol [8]

CAS Number 3061-75-4 [2](3][8]

Linear Formula CH3(CHz2)20CONH: [7]

Methodology for Determination
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The molecular formula and weight of chemical compounds like behenamide are determined
through standard, high-precision analytical techniques. While specific experimental protocols
are proprietary to the conducting laboratory, the principles of the methodologies are well-
established.

o Elemental Analysis: This technique determines the mass percentages of the constituent
elements (carbon, hydrogen, nitrogen, oxygen) in a pure sample. The resulting percentage
composition is used to derive the empirical formula, which is then confirmed as the molecular
formula using mass spectrometry data.

e Mass Spectrometry (MS): High-resolution mass spectrometry is employed to accurately
measure the mass-to-charge ratio of the ionized molecule.[5] This provides a precise
molecular weight, allowing for the confirmation of the elemental composition and structural
integrity of the compound.[5] The exact mass obtained from MS is crucial for distinguishing
between compounds with the same nominal mass but different atomic compositions.

The workflow for these analytical determinations follows a standardized process from sample
preparation to final data verification.
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Caption: Analytical workflow for determining the molecular formula and weight of behenamide.

Chemical Structure and Synonyms

Behenamide consists of a 22-carbon saturated fatty acid backbone attached to an amide

functional group.[5] This long, linear hydrocarbon chain contributes to its waxy texture and

hydrophobic properties.[1][5]

Common synonyms for behenamide include:

* Docosanamide[3][6][8]
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e Behenic acid amide[2][8]

« Amide C22[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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